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Executive Summary

4-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS: 55289-23-1) is a tetra-substituted
salicylaldehyde derivative utilized as a highly functionalized building block in active
pharmaceutical ingredient (API) synthesis. Understanding its exact thermophysical properties—
specifically its melting point and boiling point—is critical for designing robust crystallization,
distillation, and storage workflows.

This whitepaper dissects the structural thermodynamics dictating the phase transitions of this
molecule. We provide a mechanistic explanation of its relatively low melting point (61-62 °C)[1]
and outline self-validating experimental protocols for accurately measuring its melting and
boiling points without inducing thermal degradation.
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Structural Thermodynamics & Causality

The thermophysical behavior of 4-chloro-2-hydroxy-3-methylbenzaldehyde is not merely a
function of its molecular weight (170.59 g/mol )[2], but is heavily dictated by its specific
substitution pattern:

 Intramolecular Hydrogen Bonding: The proximity of the C2-hydroxyl group to the C1-
aldehyde group facilitates the formation of a highly stable, six-membered intramolecular
hydrogen-bonded ring. This thermodynamic "locking" of the hydroxyl proton drastically
reduces its availability to participate in intermolecular hydrogen bonding networks.

o Melting Point Causality: Because intermolecular hydrogen bonding is suppressed, the solid-
state crystal lattice energy is primarily governed by weaker van der Waals dispersion forces
(augmented by the polarizable C4-chlorine atom) and dipole-dipole interactions.
Consequently, the compound exhibits a relatively low melting point of 61-62 °C[1]. Isomers
lacking this ortho-relationship (e.g., para-hydroxybenzaldehydes) typically exhibit melting
points exceeding 110 °C due to extensive intermolecular polymeric networks.

e Boiling Point Causality: The suppression of intermolecular hydrogen bonding also increases
the compound's volatility relative to non-ortho isomers. However, the substantial molecular
weight and the heavy halogen atom elevate the absolute boiling point. At standard
atmospheric pressure (760 Torr), the boiling point is predicted to exceed 250 °C. Because
heavily substituted salicylaldehydes are prone to thermal degradation and oxidation at
elevated temperatures, the boiling point is rarely measured at 1 atm; instead, it must be
determined via vacuum distillation.
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Caption: Causality of thermophysical properties driven by intramolecular hydrogen bonding.
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Quantitative Physicochemical Data

The following table summarizes the core thermophysical and structural data for the compound,
serving as the baseline for analytical validation.

Property Value Causality / Note
4-chloro-2-hydroxy-3-
IUPAC Name Standard nomenclature[2]
methylbenzaldehyde
CAS Number 55289-23-1 Unique identifier[1]
] Contributes to high baseline
Molecular Weight 170.59 g/mol - ]
boiling point[2]
_ _ Maintained by VdW and dipole
Physical State (25 °C) Solid (Powder) ) )
interactions[1]
) ) Depressed by intramolecular
Melting Point 61 -62°C i
H-bonding[1]
N ) Requires vacuum distillation to
Boiling Point (760 Torr) > 250 °C (Extrapolated)

prevent degradation

Self-Validating Experimental Methodologies

To ensure absolute scientific integrity, the determination of thermophysical properties must not
rely on single-point visual observations. The following protocols are designed as self-validating
systems, explaining why specific experimental choices are made.

Protocol 1: High-Precision Melting Point Determination
via DSC

While standard capillary methods (e.g., USP <741>) provide a visual melting range, Differential
Scanning Calorimetry (DSC) is employed to quantify the exact onset temperature and enthalpy
of fusion. This provides a self-validating measure: the onset temperature confirms the identity,
while the peak shape validates crystalline purity.
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e Sample Preparation: Accurately weigh 2.0-5.0 mg of 4-chloro-2-hydroxy-3-
methylbenzaldehyde into a standard aluminum DSC pan. Crimp seal the pan to ensure
optimal thermal contact and prevent sublimation prior to melting.

o Atmosphere Control: Purge the DSC cell with high-purity dry nitrogen at a flow rate of 50
mL/min. Causality: This prevents oxidative degradation of the sensitive aldehyde group
during the heating cycle.

o Thermal Program: Equilibrate the sample at 25 °C. Initiate a linear heating ramp at a precise
rate of 10 °C/min up to 100 °C.

o Data Acquisition & Validation: Record the heat flow (W/g). The true melting point is
determined by the extrapolated onset temperature of the endothermic melting peak, not the
peak maximum. A sharp peak with an onset at 61.0-62.0 °C validates both the identity and
high purity of the crystal lattice[1]. A broadened peak mathematically indicates polymorphic
contamination or impurities.

Protocol 2: Boiling Point Estimation via Vacuum Micro-
Ebulliometry

At atmospheric pressure (760 Torr), the elevated boiling point risks thermal degradation
(decarbonylation or oxidation). Micro-ebulliometry under reduced pressure prevents
decomposition, allowing for the back-calculation of the standard boiling point.

e Apparatus Assembly: Load 10 mL of the liquefied compound into a Swietoslawski micro-
ebulliometer connected to a high-vacuum manifold equipped with a precision capacitance
manometer.

o Pressure Calibration: Set the system pressure to a stable reduced pressure (e.g., 20 Torr).
Causality: Lowering the pressure bypasses the thermal decomposition threshold of the
molecule.

o Thermal Equilibration: Apply controlled heating using a mantle. Allow the liquid to reflux until
the condensation ring stabilizes exactly at the platinum resistance thermometer (PRT).

o Multi-Point Data Collection: Record the steady-state boiling temperature at 20 Torr. Repeat
the stabilization and measurement at 30, 40, and 50 Torr.
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+ Self-Validating Extrapolation: Plot the natural logarithm of pressure ( InP ) against the inverse
of temperature ( 1/T ). A strictly linear correlation validates that the sample remained
thermodynamically stable (undecomposed) during the experiment. Use the Clausius-
Clapeyron equation to extrapolate the theoretical boiling point at 760 Torr.
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Caption: Workflow for thermophysical property validation of 4-chloro-2-hydroxy-3-
methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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